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Abstract
The cyclin-dependent kinase BUR1, in complex with its cyclin Bur2, is a critical regulator of

transcription elongation in eukaryotes. This complex orchestrates a series of events at the level

of the RNA Polymerase II (Pol II) machinery and the chromatin template to ensure efficient and

processive transcript synthesis. Through the phosphorylation of key substrates, including the

transcription elongation factor Spt5 and the C-terminal domain (CTD) of the largest subunit of

Pol II, Rpb1, BUR1 facilitates the recruitment of the Paf1 complex (Paf1C) and modulates

histone modifications. These activities collectively overcome repressive chromatin structures,

prevent premature termination, and couple transcription elongation with downstream RNA

processing events. This technical guide provides a comprehensive overview of the molecular

mechanisms of BUR1-mediated regulation of transcription elongation, details key experimental

protocols for its study, and presents quantitative data on its functional impact, offering a

valuable resource for researchers in transcription biology and drug development targeting

transcriptional processes.
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The BUR1-Bur2 kinase complex is an essential component of the transcription elongation

machinery in Saccharomyces cerevisiae and is functionally conserved in higher eukaryotes.[1]

[2] Initially identified through genetic screens for factors that "Bypass UAS Requirement,"

BUR1 was later characterized as a cyclin-dependent kinase (CDK) involved in regulating the

processivity of RNA Polymerase II.[2][3] While it shares homology with other transcriptional

CDKs, BUR1 has distinct substrates and functions that position it as a central player in the

transition from transcription initiation to productive elongation and in the maintenance of this

process across gene bodies.

BUR1's primary role is to phosphorylate key factors associated with the elongating Pol II

complex. This targeted phosphorylation serves as a signaling hub, recruiting other essential

elongation and chromatin-modifying factors to the transcription machinery. The functional

consequences of BUR1 activity are multifaceted and include:

Promoting Pol II Processivity: By phosphorylating Spt5, a subunit of the DSIF (DRB-

sensitivity-inducing factor) complex, BUR1 helps to convert it from a negative to a positive

elongation factor.[4][5] This phosphorylation is crucial for preventing premature termination

and ensuring that Pol II can traverse the entire length of a gene.

Recruitment of the Paf1 Complex: Phosphorylation of Spt5 by BUR1 creates a binding site

for the Paf1 complex (Paf1C), a critical platform for the recruitment of histone-modifying

enzymes.[4][6] The recruitment of Paf1C is a key event that links the elongating polymerase

with chromatin remodeling.

Regulation of Histone Modifications: Through the recruitment of Paf1C, BUR1 activity is

directly linked to the establishment of histone modifications associated with active

transcription. These include monoubiquitination of histone H2B on lysine 123 (H2BK123ub)

and trimethylation of histone H3 on lysines 4 and 36 (H3K4me3 and H3K36me3).[1][7][8]

These modifications help to create a chromatin environment that is permissive for

transcription elongation.

Phosphorylation of the Pol II CTD: BUR1 also contributes to the phosphorylation of the C-

terminal domain (CTD) of Rpb1, the largest subunit of Pol II.[3][9] While other kinases are

the primary drivers of CTD phosphorylation at different stages of the transcription cycle,

BUR1's activity on the CTD, particularly in conjunction with Spt5 phosphorylation, contributes

to the overall regulation of the elongation process.
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Mutations in BUR1 or its cyclin BUR2 lead to a variety of phenotypes, including sensitivity to

nucleotide-depleting drugs like 6-azauracil (6AU) and mycophenolic acid (MPA), which

exacerbate elongation defects.[3][9] These genetic and biochemical findings underscore the

critical and non-redundant role of the BUR1-Bur2 kinase complex in ensuring the fidelity and

efficiency of transcription elongation.

Molecular Mechanisms of BUR1 Action
Phosphorylation of Spt5 and Recruitment of the Paf1
Complex
A primary and essential function of BUR1 is the phosphorylation of the C-terminal region (CTR)

of Spt5.[4][5] The Spt5 CTR consists of multiple repeats of a consensus sequence, and

phosphorylation of specific serine and threonine residues within these repeats by BUR1 is a

key regulatory event.[5] This phosphorylation event has a critical downstream consequence:

the recruitment of the Paf1 complex to the elongating RNA Polymerase II.[4][6]

The Paf1 complex, consisting of Paf1, Ctr9, Rtf1, Leo1, and Cdc73, acts as a scaffold that

travels with the elongating polymerase. Its recruitment is essential for orchestrating a cascade

of histone modifications that facilitate transcription through chromatin.
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BUR1-mediated phosphorylation of Spt5 is crucial for Paf1C recruitment to the elongation
complex.
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Regulation of Histone Modifications
The recruitment of the Paf1 complex by BUR1-mediated Spt5 phosphorylation initiates a

cascade of histone modifications that are hallmarks of active transcription. The Paf1 complex is

required for the monoubiquitination of histone H2B at lysine 123 (H2BK123ub) by the

Rad6/Bre1 ubiquitin ligase complex.[8] This H2B ubiquitination is, in turn, a prerequisite for the

trimethylation of histone H3 at lysine 4 (H3K4me3) by the Set1/COMPASS complex and at

lysine 36 (H3K36me3) by the Set2 methyltransferase.[1][7] These modifications serve to open

up the chromatin structure, making the DNA template more accessible to the elongating Pol II

and preventing the reassembly of repressive chromatin structures in the wake of the

polymerase.
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The BUR1-Paf1C axis regulates a cascade of histone modifications essential for transcription.
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Phosphorylation of the RNA Polymerase II CTD
In addition to Spt5, BUR1 also phosphorylates the C-terminal domain (CTD) of Rpb1, the

largest subunit of RNA Polymerase II.[3][9] The CTD consists of multiple repeats of the

heptapeptide sequence YSPTSPS, and the phosphorylation status of the serines at positions 2

and 5 (Ser2 and Ser5) changes throughout the transcription cycle, creating a "CTD code" that

recruits various factors. While Kin28 (CDK7) is the primary kinase for Ser5 phosphorylation

during initiation and Ctk1 (CDK12) is the major Ser2 kinase during elongation, BUR1
contributes to the overall phosphorylation landscape of the CTD.[10][11] Evidence suggests

that BUR1 can phosphorylate Ser2 of the CTD, and this activity may be particularly important in

the early stages of elongation to augment the function of Ctk1.[11]

Quantitative Data on BUR1 Function
The functional consequences of BUR1 activity have been quantified in numerous studies. The

following tables summarize key quantitative data from the literature.
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Substrate/Facto

r

Effect of BUR1

Inhibition/Mutati

on

Fold

Change/Reducti

on

Experimental

System
Reference

Spt5

Phosphorylation

Reduced

phosphorylation
~82% reduction

S. cerevisiae

(auxin-inducible

degron)

[11]

Pol II CTD Ser2-

P

Significant

decrease

Not explicitly

quantified

S. cerevisiae

(chemical

genetics)

[4]

Paf1c

Recruitment

Reduced

recruitment

~2-4 fold

reduction at

various genes

S. cerevisiae

(ChIP-qPCR in

bur2Δ)

[12]

H3K36

Trimethylation

Significantly

reduced

~3-5 fold

reduction at 5'

ends of genes

S. cerevisiae

(ChIP-qPCR in

bur2Δ)

[12]

H3 Acetylation
Increased at 5'

ends of ORFs

~2-3 fold

increase

S. cerevisiae

(ChIP-qPCR in

bur2Δ)

[12]

H4 Acetylation
Increased at 5'

ends of ORFs

~1.5-2.5 fold

increase

S. cerevisiae

(ChIP-qPCR in

bur2Δ)

[12]

H2B

Monoubiquitinati

on

Reduced levels
Not explicitly

quantified

S. cerevisiae

(Western blot in

bur2Δ)

[8]

Pol II

Processivity

Reduced cross-

linking at 3' ends

Ratio of 3' to 5'

Pol II occupancy

reduced

S. cerevisiae

(bur1 mutant)
[9]
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Gene

Expression

Effect of BUR1

Mutation

Number of

Genes Affected

Experimental

System
Reference

mRNA levels
Altered

expression

60 genes

significantly

altered

S. cerevisiae

(bur1-107

mutant)

[13]

Experimental Protocols
Chromatin Immunoprecipitation followed by Sequencing
(ChIP-seq)
This protocol is used to identify the genome-wide localization of BUR1, its substrates, or the

histone modifications it regulates.
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A generalized workflow for a Chromatin Immunoprecipitation followed by Sequencing (ChIP-
seq) experiment.

Detailed Methodology:

Cell Culture and Crosslinking: Grow yeast cells to mid-log phase (OD600 ≈ 0.6-0.8). Add

formaldehyde to a final concentration of 1% and incubate for 15-20 minutes at room

temperature with gentle shaking to crosslink proteins to DNA. Quench the crosslinking

reaction by adding glycine to a final concentration of 125 mM and incubating for 5 minutes.

Cell Lysis and Chromatin Shearing: Harvest cells by centrifugation, wash with ice-cold PBS,

and resuspend in lysis buffer. Lyse cells using glass beads and a bead beater. Shear

chromatin to an average size of 200-500 bp by sonication. Centrifuge to pellet cell debris and

collect the supernatant containing the sheared chromatin.

Immunoprecipitation: Pre-clear the chromatin with protein A/G beads. Incubate a portion of

the chromatin with a specific antibody against the protein of interest (e.g., anti-Spt5-P, anti-

H3K36me3) overnight at 4°C. A mock IP with a non-specific IgG should be performed as a

negative control. Add protein A/G beads to capture the antibody-protein-DNA complexes.

Washes: Wash the beads sequentially with low salt wash buffer, high salt wash buffer, LiCl

wash buffer, and TE buffer to remove non-specifically bound proteins and DNA.

Elution and Reverse Crosslinking: Elute the protein-DNA complexes from the beads using an

elution buffer. Reverse the crosslinks by incubating at 65°C overnight with the addition of

NaCl.

DNA Purification: Treat the samples with RNase A and Proteinase K to remove RNA and

protein, respectively. Purify the DNA using phenol-chloroform extraction or a commercial

DNA purification kit.

Library Preparation and Sequencing: Prepare a sequencing library from the purified DNA

according to the manufacturer's instructions (e.g., Illumina). This typically involves end-

repair, A-tailing, adapter ligation, and PCR amplification. Sequence the library on a high-

throughput sequencing platform.
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Data Analysis: Align the sequencing reads to the reference genome. Use peak-calling

algorithms (e.g., MACS2) to identify regions of enrichment. Perform downstream analyses

such as differential binding analysis and motif discovery.

In Vitro Kinase Assay
This protocol is used to directly assess the kinase activity of BUR1 on a specific substrate.

1. Purify BUR1/Bur2 complex
and substrate protein

2. Set up kinase reaction:
Kinase, Substrate, Kinase Buffer

3. Initiate reaction with
[γ-32P]ATP and MgCl2

4. Incubate at 30°C

5. Stop reaction
(e.g., add SDS-PAGE buffer)

6. Separate proteins by
SDS-PAGE

7. Detect phosphorylated substrate
(Autoradiography/Phosphorimaging)
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A typical workflow for an in vitro kinase assay using a radiolabeled ATP analog.

Detailed Methodology:

Protein Purification: Purify the BUR1/Bur2 kinase complex and the substrate protein (e.g.,

recombinant Spt5) from a suitable expression system (e.g., yeast, E. coli).

Kinase Reaction: In a microcentrifuge tube, combine the purified BUR1/Bur2 complex, the

substrate protein, and kinase buffer (typically containing HEPES, MgCl2, and DTT).

Reaction Initiation: Initiate the kinase reaction by adding a mixture of cold ATP and

[γ-32P]ATP. The final ATP concentration should be optimized for the specific kinase-

substrate pair.

Incubation: Incubate the reaction mixture at 30°C for a defined period (e.g., 30 minutes).

Reaction Termination: Stop the reaction by adding SDS-PAGE sample buffer and heating the

sample at 95°C for 5 minutes.

SDS-PAGE and Autoradiography: Separate the proteins by SDS-PAGE. Dry the gel and

expose it to a phosphor screen or X-ray film to detect the radiolabeled, phosphorylated

substrate.

Quantification: Quantify the signal intensity of the phosphorylated substrate band using a

phosphorimager and appropriate software.

Implications for Drug Development
The central role of BUR1 in regulating transcription elongation makes it an attractive target for

therapeutic intervention, particularly in diseases characterized by aberrant gene expression,

such as cancer. The development of specific inhibitors of BUR1 could provide a means to

selectively modulate the transcription of genes that are critical for disease progression.

Potential therapeutic strategies targeting BUR1 could include:

Direct Kinase Inhibition: Small molecule inhibitors that target the ATP-binding pocket of

BUR1 could be developed to directly block its catalytic activity.
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Disruption of Protein-Protein Interactions: Compounds that disrupt the interaction between

BUR1 and its cyclin Bur2, or between BUR1 and its substrates, could also serve as a means

of inhibiting its function.

The development of such inhibitors would require a deep understanding of the structure and

function of the BUR1-Bur2 complex and its interactions with its substrates. The experimental

protocols and quantitative data presented in this guide provide a foundation for such efforts.

Conclusion
The BUR1-Bur2 kinase complex is a master regulator of transcription elongation, exerting its

influence through a coordinated series of phosphorylation events that impact both the

transcription machinery and the chromatin template. By phosphorylating Spt5 and the Pol II

CTD, BUR1 facilitates the recruitment of the Paf1 complex, which in turn orchestrates a

cascade of histone modifications essential for productive elongation. This intricate network of

interactions ensures that transcription proceeds efficiently and is properly coupled to

downstream RNA processing events. A thorough understanding of the molecular mechanisms

of BUR1 action, supported by robust experimental methodologies and quantitative data, is

crucial for advancing our knowledge of transcription regulation and for the development of

novel therapeutic strategies that target this fundamental cellular process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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